Cas no 97-87-0 (butyl isobutyrate)

Butyl isobutyrate is a chemical substance with the chemical formula c8h15o2< Br>

butyl isobutyrate structure

Product Name:butyl isobutyrate

CAS No:97-87-0

Molecular Formula:C₈H₁₆O₂

Molecular Weight:144.211442947388

MDL:MFCD00048773

CID:34921

PubChem ID:87571673

butyl isobutyrate Properties

Names and Identifiers

- butyl isobutyrate
- BUTYL-iso-BUTYRATE FCC
- Isobutyric acid n- butyl ester
- butyl 2-methylpropanoate
- Isobutyric Acid Butyl Ester
- Isobutyric acid, butyl ester (6CI, 7CI, 8CI)
- 1-Butyl 2-methylpropionate
- 1-Butyl isobutyrate
- Butyl 2-methyl-1-propanoate
- Butyl 2-methylpropionate
- Butyl isobutanoate
- n-Butyl isobutyrate
- +Expand
- MDL： MFCD00048773
- InChIKey： JSLCOZYBKYHZNL-UHFFFAOYSA-N
- Inchi： 1S/C8H16O2/c1-4-5-6-10-8(9)7(2)3/h7H,4-6H2,1-3H3
- SMILES： O=C(C(C)C)OCCCC

Computed Properties

Exact Mass: 144.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 144.115
Heavy Atom Count: 10
Complexity: 97.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 1.98570
PSA: 26.30000
Refractive Index: n20/D 1.401(lit.)
Boiling Point: 150°C
Melting Point: -88.07°C (estimate)
Flash Point: 110 °F
FEMA: 2188 | BUTYL ISOBUTYRATE
Color/Form: Colorless liquid with strong fresh apple and pineapple fruit like aroma
Solubility: Miscible in ethanol \ ether and most non-volatile oils, insoluble in propylene glycol \ glycerol and water
Density: 0.862 g/mL at 25 °C(lit.)

butyl isobutyrate Security Information

Symbol: GHS02 GHS07
RTECS：UA2466945
WGK Germany：2
Safety Instruction： S26
Risk Phrases：R10
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3272 3/PG 3
Hazard Statement： H226-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： R10: flammable. R36/37/38: irritating to eyes, respiratory tract and skin.
HazardClass：3

butyl isobutyrate Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

butyl isobutyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB71662-1g	Butyl Isobutyrate	97-87-0	98%	1g	$18.00	2024-07-18
Aaron	AR003PAY-25g	Butyl Isobutyrate	97-87-0	98%	25g	$7.00	2024-07-18
abcr	AB137346-25 ml	Isobutyric acid n- butyl ester, 98%; .	97-87-0	98%	25 ml	€43.60	2024-04-15
Ambeed	A151889-25g	Butyl isobutyrate	97-87-0	98%	25g	$11.0
TRC	B129665-250mg	Butyl Isobutyrate	97-87-0		250mg	$ 50.00	2022-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152857-100ml	butyl isobutyrate	97-87-0	>98.0%(GC)	100ml	¥178.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109922-500g	Butyl isobutanoate	97-87-0	98+%	500g	￥1101.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B849455-2.5L	Butyl isobutyrate	97-87-0	98%	2.5L	3,316.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0315-25ml	butyl isobutyrate	97-87-0	98.0%(GC)	25ml	￥190.0
SHENG KE LU SI SHENG WU JI SHU	sc-337614-25 ml	Butyl isobutyrate,	97-87-0		25 ml	￥301.00	2023-09-05

butyl isobutyrate Synthesis

Synthetic Circuit 1

97-88-1

97-87-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ; 1 atm, 35 °C

Reference

: Enhanced Pd-catalyzed hydrogenation of olefins within polymeric microreactors under organic/aqueous biphasic conditions

Lan, Yang; Zhang, Minchao; Zhang, Wangqing; Yang, Li, Chemistry - A European Journal, 2009, 15(15), 3670-3673

Synthetic Circuit 2

97-88-1

97-87-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen , Hydrochloric acid Catalysts: Rhodium Solvents: Toluene , Water ; pH 7; 2.5 h, pH 3

Reference

: pH-Responsive Pickering emulsion stabilized by polymer-coated silica nanoaggregates and applied to recyclable interfacial catalysis

Luo, Ruidong; Dong, Jinfeng; Luo, Yunbai, RSC Advances, 2020, 10(69), 42423-42431

Synthetic Circuit 3

97-88-1

97-87-0

Reaction Conditions

1.1 Catalysts: Octyltrimethoxysilane , Silica , 3-[(Trimethoxysilyl)propyl]diethylenetriamine Solvents: Toluene ; 4 h, 110 °C
1.2 Reagents: Sodium borohydride Catalysts: Palladium diacetate Solvents: Ethanol , Toluene ; 4 h, rt
1.3 Reagents: Hydrogen Solvents: Ethyl acetate , Water ; 1.5 h, 2 MPa, 40 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4

Reference

: A pH-switched Pickering emulsion catalytic system: high reaction efficiency and facile catalyst recycling

Huang, Jianping; Yang, Hengquan, Chemical Communications (Cambridge, 2015, 51(34), 7333-7336

Synthetic Circuit 4

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Sulfate , Tin oxide (SnO2) Solvents: Cyclohexane ; rt → reflux; 2.5 h, reflux; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Composite diatomite-solid acid catalyst for synthesis of butyl-isobutyrate

Chen, Danyun; Wang, Shuli; He, Jianying, Shiyou Huagong, 2010, 39(2), 157-161

Synthetic Circuit 5

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 100 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

: Synthesis of butyl-isobutyrate with composite kaolin solid acid as catalyst

Chen, Danyun; Zhou, Hui; He, Jianying, Feijinshukuang, 2010, 33(1), 28-30

Synthetic Circuit 6

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Lanthanum , Titania , Sulfate Solvents: Toluene

Reference

: The catalytic synthesis of butyl isobutyrate by SO42-/TiO2/La3+ rare-earth solid superacid

Lin, Jin; Liu, Huating; Wang, Lanzhi, Xiangliao Xiangjing Huazhuangpin, 2000, (1), 6-8

Synthetic Circuit 7

97-72-3

71-36-3

97-87-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Pyridinium, 4-(dimethylamino)-1-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecaf… ; 24 h, rt

Reference

: Fluorous 4-N,N-dimethylaminopyridium iodide: Recyclable organocatalysts by precipitation for acylation reaction at room temperature

Yi, Wen-Bin; Zhu, Yi-Wei; Cai, Chun, Catalysis Communications, 2013, 41, 26-28

Synthetic Circuit 8

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Triacylglycerol lipase Solvents: Heptane ; 24 h, 40 °C

Reference

: Structure-function correlation in lipase catalysed esterification reactions of short and medium carbon chain length alcohols and acids

Divakar, Soundar, Indian Journal of Chemistry, 2002, (2002), 1919-1922

Synthetic Circuit 9

31416-34-9

71-36-3

97-87-0

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 92 °C; 92 °C → 95 °C

Reference

: Method for treating isobutyrate-containing wastewater by alcohol esterification process

, China, , ,

Synthetic Circuit 10

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Ceric sulfate Solvents: Benzene ; 60 min, reflux

Reference

: Synthesis of butyl isobutyrate catalyzed by cerium sulfate

Zhou, Hui; Yang, Weibing; Sun, Degong; He, Jianying; Chen, Danyun, Yingyong Huagong, 2009, 38(6), 813-814

Synthetic Circuit 11

97-88-1

97-87-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Diethyl ether , Water ; 2.5 h, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 490 min, pH 3 - 4, 30 °C

Reference

: A Mesoporous Silica Nanocomposite Shuttle: pH-Triggered Phase Transfer between Oil and Water

Wang, Haixia; Yang, Hengquan; Liu, Huanrong; Yu, Yuhong; Xin, Hongchuan, Langmuir, 2013, 29(22), 6687-6696

Synthetic Circuit 12

70737-85-8

97-87-0

Reaction Conditions

1.1 Reagents: Boron trifluoride , Mercuric oxide

Reference

: Pentaatomic heteroaromatic compounds. Part XI. New route to esters from 2-substituted-1,3-benzoxathiolium tetrafluoroborates. An effective protection of esters against nucleophilic attack

Aimo, Giuseppe; Degani, Iacopo; Fochi, Rita, Synthesis, 1979, (3), 223-7

Synthetic Circuit 13

563-83-7

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Bis[μ-[1,3,5-benzenetricarboxylato(3-)-κO1:κO′1]]hexakis[μ-(formato-κO:κO′)]tetr… ; 24 h, 150 °C

Reference

: Zr-MOF-808 as Catalyst for Amide Esterification

Villoria-del-Alamo, Beatriz; Rojas-Buzo, Sergio; Garcia-Garcia, Pilar; Corma, Avelino, Chemistry - A European Journal, 2021, 27(14), 4588-4598

Synthetic Circuit 14

513-36-0

71-36-3

97-87-0

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 30 min, 0 °C; 2 h, rt

Reference

: Nematicidal Activity of Natural Ester Compounds and Their Analogues against Pine Wood Nematode, Bursaphelenchus xylophilus

Seo, Seon-Mi; Kim, Junheon; Koh, Sang-Hyun; Ahn, Young-Joon; Park, Il-Kwon, Journal of Agricultural and Food Chemistry, 2014, 62(37), 9103-9108

Synthetic Circuit 15

65039-03-4

5711-69-3

109-69-3

97-87-0

Reaction Conditions

1.1 3 h, 70 °C

Reference

: Esterification of carboxylate-based ionic liquids with alkyl halides

Zhao, Bin; Greiner, Lasse; Leitner, Walter, Chemical Communications (Cambridge, 2011, 47(10), 2973-2975

Synthetic Circuit 16

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Solvents: Hexane , Water ; 24 h, 35 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Hydrolysis and esterification reactions in aqueous and organic medium: study of the selectivity activity of an acetonic powder from the dromedary liver

Alirachedi, F.; Ferkous, F.; Djeghaba, Z., Research Journal of Applied Sciences, 2007, 2(2), 136-140

Synthetic Circuit 17

17158-31-5

71-36-3

97-87-0

Reaction Conditions

1.1 Solvents: Nitromethane

Reference

: Stable carbonium ions. IV. Secondary and tertiary alkyl and aralkyl oxocarbonium hexafiuoroantimonates. Formation and identification of the trimethylcarbonium ion by decarbonylation of the tert-butyl oxocarbonium ion

Olah, George A.; Tolgyesi, William S.; Kuhn, Stephen J.; Moffatt, Maryanne E.; Bastien, Ivan J.; et al, Journal of the American Chemical Society, 1963, 85, 1328-34

Synthetic Circuit 18

430-92-2

71-36-3

97-87-0

Reaction Conditions

1.1 Reagents: Triethylamine

Reference

: Hexafluoropropene oxide

Oppenheimer, Jossian; Hsung, Richard P.; Li, Hongyan; Lu, Ting; Wei, Yonggang, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, , 1-11

Synthetic Circuit 19

79-31-2

71-36-3

97-87-0

Reaction Conditions

1.1 Catalysts: Silica , 1H-Imidazole, 1-hexyl-, sulfate (1:1) ; 2 h, reflux

Reference

: Preparation and application of supported ionic liquid catalyst for esterification of acid and alcohol

, China, , ,

Synthetic Circuit 20

81357-56-4

24406-16-4

97-87-0

Reaction Conditions

1.1 Reagents: Oxygen

Reference

: Reaction of lithium dialkylcuprates with S-2-pyridyl thioates in the presence of oxygen. A carboxylic ester synthesis

Kim, Sunggak; Lee, Jae In; Chung, Bong Young, Journal of the Chemical Society, 1981, (1981), 1231-2

butyl isobutyrate Raw materials

butyl isobutyrate Preparation Products

butyl isobutyrate (97-87-0)

butyl isobutyrate Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:97-87-0)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:97-87-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

butyl isobutyrate Related Literature

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Tuan K. A. Hoang,The Nam Long Doan,Kyung Eun Kate Sun,P. Chen RSC Adv., 2015,5, 41677-41691
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5. Synthesis of a bimetallic conducting nano-hybrid composite of Au–Pt@PEDOT exhibiting fluorescence†

Salma Khan,A. K. Narula New J. Chem., 2018,42, 2537-2544
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Cas no 97-87-0 (butyl isobutyrate)

butyl isobutyrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

butyl isobutyrate Security Information

butyl isobutyrate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

butyl isobutyrate Price

butyl isobutyrate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

butyl isobutyrate Raw materials

butyl isobutyrate Preparation Products

butyl isobutyrate Suppliers

butyl isobutyrate Related Literature

Related Categories

97-87-0 (butyl isobutyrate) Related Products